2-chloro-N-[2-(propan-2-ylsulfonyl)phenyl]pyridin-4-amine

• Molecular Formula: C14H15ClN2O2S
• Molecular Weight: 310.8 g/mol
• IUPAC Name: 2-chloro-N-(2-propan-2-ylsulfonylphenyl)pyridin-4-amine
• InChI: InChI=1S/C14H15ClN2O2S/c1-10(2)20(18,19)13-6-4-3-5-12(13)17-11-7-8-16-14(15)9-11/h3-10H,1-2H3,(H,16,17)
• InChI Key: PUSNYSJKCKJABT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)C1=CC=CC=C1NC2=CC(=NC=C2)Cl

Description

2-chloro-N-[2-(propan-2-ylsulfonyl)phenyl]pyridin-4-amine is a useful research compound. Its molecular formula is C14H15ClN2O2S and its molecular weight is 310.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-4-iodo-5-methylpyridine (2.00 mmol) in 8 mL toluene is added 1-amino-2-(isopropylsulphonyl)benzene (2.20 mmol), palladium acetate (22.4 mg, 0.0100 mmol), XANTPHOS (69.4 mg, 0.120 mmol), and cesium carbonate (2.20 mmol). The mixture is purged with nitrogen, and can be subjected to microwaves at 100° C. until formation of 2-chloro-N-[2-(propan-2-ylsulfonyl)phenyl]pyridin-4-amine. The reaction mixture can then be concentrated and purified by silica gel chromatography.